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Comparison of Industrial Hydroformylation Processes

Process Name
Catalyst
Metal

Catalyst
Ligand

Key Longevity &
Recycling Method

Operational
Pressure

Typical
Olefin
Substrates

BASF-oxo Process
[1]

Cobalt Unmodified

(Carbonyl)

Oxidative workup to

water-soluble Co²⁺,
acid treatment, and

recycling [1]

~30 MPa

(High) [1]

Higher

Olefins [1]

Exxon Process [1] Cobalt Unmodified

(Carbonyl)

Aqueous extraction

with base,
acidification under

CO pressure, and
reabsorption by

olefin [1]

~30 MPa

(High) [1]

C6–C12

Olefins [1]

Shell Process [1] Cobalt Phosphine-

modified

Direct

hydrogenation to
alcohol, catalyst

separated during

4-8 MPa

(Medium) [1]

C7–C14

Olefins [1]
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Process Name
Catalyst
Metal

Catalyst
Ligand

Key Longevity &
Recycling Method

Operational
Pressure

Typical
Olefin
Substrates

distillation and

recycled [1]

Union Carbide
(LPO) [1]

Rhodium Phosphine-

modified

Separation via

falling film
evaporator; catalyst

in high-boiling oil is
recycled [1]

~1.8 MPa

(Low) [1]

Propene [1]

Ruhrchemie/Rhône-
Poulenc (RCRPP) [1]

Rhodium Water-
soluble

TPPTS

Continuous biphasic
(aqueous/organic)

separation; aqueous
catalyst phase

remains in reactor
[1]

Low
(Specific

pressure not
detailed) [1]

Propene [1]

Experimental Protocols for Catalyst Evaluation

The search results provide insights into general experimental methods used in hydroformylation research,

which are crucial for evaluating catalyst performance and longevity.

General Reaction Setup: Hydroformylation reactions are typically carried out in a pressurized

reactor (e.g., a 250 mL stainless steel autoclave) [2]. The catalyst, substrate (olefin), and solvent are
added, the reactor is sealed, purged with CO or H₂, and then pressurized with syngas (CO/H₂

mixture). The reaction proceeds with stirring at a set temperature [2].
Analysis and Conversion Measurement: After the reaction, the mixture is cooled, and the pressure

is released. The products are then centrifuged and analyzed using Gas Chromatography (GC) to
determine the percent conversion of the olefin and the selectivity for different aldehydes [2].

Specific Example (Heterogeneous Catalyst Testing): One study detailed the preparation of TiO₂

nanotube (TNT)-supported Rh and Ru nanoparticle catalysts using an impregnation-photoreducing
procedure [2]. In this method, the TNT support is dispersed in a metal salt solution, agitated, and
then irradiated with a high-pressure mercury lamp in an ethanol-water solution to deposit the metal

nanoparticles [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://en.wikipedia.org/wiki/Hydroformylation
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra01399c
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra01399c
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra01399c
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra01399c
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra01399c
https://www.smolecule.com/products/s774502?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Catalyst Selection Workflow

To help visualize the logical relationship between catalyst properties, process requirements, and the choice of

an industrial process, the following diagram can serve as a guide.
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Diagram: Guiding logic for selecting an industrial hydroformylation process based on catalyst properties

and longevity management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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